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Compound of Interest

Compound Name: Ethyl 2-methylbutanoate-d9

Cat. No.: B15556850 Get Quote

Chemical Identification and Physical Properties
This section summarizes the key identifiers and physico-chemical properties of Ethyl 2-
methylbutanoate-d9 and its non-deuterated counterpart.

Property Value Source

Molecular Formula C₇H₅D₉O₂ [1][2]

Molecular Weight 139.24 g/mol [2][3]

Appearance Colorless oily liquid [4][5]

Odor Fruity [4][5]

Flash Point 26.1 °C (79.0 °F) - Closed Cup [6]

Solubility Insoluble in water [4][5][7]

Specific Gravity 0.863 - 0.870 @ 25°C [7]

Vapor Properties

Vapors are heavier than air

and may form explosive

mixtures with air.

[8][9]

Hazard Identification and GHS Classification
Ethyl 2-methylbutanoate is classified as a flammable liquid. The following table summarizes its

GHS classification.
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GHS Classification Category Hazard Statement

Flammable Liquids Category 3
H226: Flammable liquid and

vapor.[6][10]

Signal Word: Warning[6][10][11]

Hazard Pictogram:

Flame

Click to download full resolution via product page

GHS Pictogram for Flammable Hazards.

Precautionary Statements:

Prevention:

P210: Keep away from heat, hot surfaces, sparks, open flames, and other ignition

sources. No smoking.[4][6][10]

P233: Keep container tightly closed.[4][6]

P240: Ground and bond container and receiving equipment.[4][6]

P241: Use explosion-proof electrical/ventilating/lighting equipment.[4][6][10]

P242: Use non-sparking tools.[4][6]

P243: Take action to prevent static discharges.[4][6]
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P280: Wear protective gloves/protective clothing/eye protection/face protection.[4][6][10]

Response:

P303+P361+P353: IF ON SKIN (or hair): Take off immediately all contaminated clothing.

Rinse skin with water/shower.[4][10]

P370+P378: In case of fire: Use appropriate media to extinguish.[6]

Storage:

P403+P235: Store in a well-ventilated place. Keep cool.[6][10]

Disposal:

P501: Dispose of contents/container in accordance with

local/regional/national/international regulations.[6]

Toxicological Information
The toxicological properties of Ethyl 2-methylbutanoate have not been fully investigated. The

available data for the non-deuterated form is summarized below.

Toxicity
Endpoint

Value Species Method Source

Acute Oral

Toxicity

LD50 > 2000

mg/kg
Rat ECHA [9]

Acute Dermal

Toxicity

LD50 > 2000

mg/kg
Rat ECHA [9]

Acute Inhalation

Toxicity

LC50 > 5.967

mg/L/4h
Rat ECHA [9]

Signs and Symptoms of Exposure: To the best of our knowledge, the chemical, physical, and

toxicological properties have not been thoroughly investigated.[7] Overexposure may cause

headache, dizziness, tiredness, nausea, and vomiting.[11]
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Experimental Protocols
Detailed experimental protocols for the toxicological data are not provided in the source

documents. However, standardized OECD guidelines are typically followed for such studies.

Below are representative protocols.

Acute Oral Toxicity - OECD 423:

Objective: To determine the acute oral toxicity of a substance.

Principle: A stepwise procedure with a limited number of animals per step. The substance is

administered orally to a group of animals at a defined dose. Observations of effects and

mortality are made.

Animal Model: Typically rats, one sex (usually females).

Procedure:

Animals are fasted prior to dosing.

The substance is administered in a single dose by gavage.

Animals are observed for mortality, clinical signs, and body weight changes for at least 14

days.

A necropsy is performed on all animals at the end of the study.

Data Analysis: The LD50 is estimated based on the observed mortality.
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Start: Select Animal Model (Rats)

Acclimatize and Fast Animals

Administer Single Oral Dose

Observe for 14 Days
(Mortality, Clinical Signs, Body Weight)

Perform Necropsy

Analyze Data and Estimate LD50

End

Click to download full resolution via product page

Workflow for Acute Oral Toxicity Testing (OECD 423).

Handling and Storage
Precautions for Safe Handling:

Avoid inhalation of vapor or mist.[7]
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Keep away from open flames, hot surfaces, and sources of ignition.[12]

Take precautionary measures against static discharge.[7][12]

Use in a well-ventilated area.[8]

Wear appropriate personal protective equipment (PPE).[10]

Conditions for Safe Storage:

Keep container tightly closed in a dry and well-ventilated place.[7][12]

Store in a cool place.[6][10]

Incompatible materials include strong oxidizing agents and strong bases.[7][11]

First-Aid Measures
The following diagram illustrates the recommended first-aid procedures in case of exposure.

Inhalation Skin Contact Eye Contact Ingestion

Exposure to Ethyl 2-methylbutanoate-d9

Move to fresh air. Take off immediately all contaminated clothing. Rinse cautiously with water for several minutes. Clean mouth with water and drink plenty of water afterwards.

If breathing is difficult, give oxygen.
Seek medical attention if symptoms persist. Rinse skin with water/shower. Remove contact lenses, if present and easy to do.

Continue rinsing.
Seek medical attention.

Consult a doctor if feeling unwell.

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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